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Compound of Interest

Compound Name: CHAPS hydrate

Cat. No.: B3336620

For Researchers, Scientists, and Drug Development Professionals

Abstract

CHAPS (3-[(3-Cholamidopropyl)dimethylammonio]-1-propanesulfonate) hydrate is a
zwitterionic detergent widely employed in biochemical and life sciences research for its ability
to solubilize membrane proteins while preserving their native state and function. This technical
guide provides a comprehensive overview of the safety precautions and handling guidelines for
CHAPS hydrate powder. It is intended to equip researchers, scientists, and drug development
professionals with the necessary knowledge to mitigate risks and ensure a safe laboratory
environment. This document details hazard identification, first-aid procedures, fire-fighting
measures, accidental release protocols, and proper handling and storage. It also outlines the
required personal protective equipment (PPE) and provides a generalized experimental
protocol for the safe use of this reagent.

Hazard Identification and Classification

CHAPS hydrate is classified as harmful if swallowed.[1] While extensive toxicological data is
not available, it is known to cause skin and eye irritation, as well as respiratory tract irritation.[2]
[3] Therefore, appropriate precautions must be taken to avoid exposure.

Table 1: GHS Hazard Classification
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Acute toxicity, H302: Harmful if )
4 GHSO07 Warning
Oral swallowed

Skin
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corrosion/irritatio 2 o GHSO07 Warning
skin irritation
n

Serious eye H319: Causes

damage/eye 2 serious eye GHSO07 Warning
irritation irritation

Specific target H335: May

organ toxicity — 3 cause respiratory  GHSO07 Warning
single exposure irritation

Toxicological and Physicochemical Properties

A thorough investigation of the chemical, physical, and toxicological properties of CHAPS
hydrate has not been fully conducted. The available data is summarized below.

Table 2: Toxicological Data Summary
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Toxicological Endpoint Result

Acute Toxicity (Oral) Harmful if swallowed.[1]

Acute Toxicity (Dermal) No data available.[4]

Acute Toxicity (Inhalation) No data available.[4]

Skin Corrosion/Irritation Causes skin irritation.[2][3]
Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]
Respiratory or Skin Sensitization No data available.[4]

Germ Cell Mutagenicity No data available.[4]

Not classified as a carcinogen by IARC, NTP,

Carcinogenicity ACGIH, or OSHA[3]

Reproductive Toxicity No data available.[4]

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.[2][3]

Specific Target Organ Toxicity (Repeated ]
No data available.[4]
Exposure)

Aspiration Hazard No data available.

Table 3: Physical and Chemical Properties
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Property Value

Molecular Formula C32H58N207S - xH20

Molecular Weight 614.88 g/mol (anhydrous basis)[1][5][6]
Appearance White crystalline powder[5][7]

Melting Point 156 - 158 °C (decomposes)[5][7]
Solubility in Water 50 mg/mL at 20 °C[1][5][6][7]

Density 1.01 g/mL at 20 °C[5][7]

Critical Micelle Concentration (CMC) 6-10 mM[7][8]

Odor Odorless[9]

pH 6 (100g/L in H20)

Experimental Protocols: Safe Handling of CHAPS
Hydrate Powder

The following is a generalized protocol for the safe handling and use of CHAPS hydrate
powder in a laboratory setting.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

o Ventilation: All handling of solid CHAPS and preparation of solutions should be conducted in
a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of dust.

[7]

o Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[7]

e Skin Protection:

o Gloves: Wear chemical-resistant, impervious gloves (nitrile gloves are a suitable choice for
incidental contact).[7] Always inspect gloves for tears or punctures before use.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.sigmaaldrich.com/TW/zh/product/sial/c3023
https://www.bio-world.com/biodetergents/chaps-p-40330020
https://www.sigmaaldrich.com/HK/zh/product/sial/c3023
https://www.bio-world.com/biodetergents/chaps-p-40330020
https://www.benchchem.com/pdf/Essential_Guide_to_Personal_Protective_Equipment_for_Handling_CHAPS_Detergent.pdf
https://www.bio-world.com/biodetergents/chaps-p-40330020
https://www.benchchem.com/pdf/Essential_Guide_to_Personal_Protective_Equipment_for_Handling_CHAPS_Detergent.pdf
https://www.sigmaaldrich.com/TW/zh/product/sial/c3023
https://www.bio-world.com/biodetergents/chaps-p-40330020
https://www.sigmaaldrich.com/HK/zh/product/sial/c3023
https://www.benchchem.com/pdf/Essential_Guide_to_Personal_Protective_Equipment_for_Handling_CHAPS_Detergent.pdf
https://www.bio-world.com/biodetergents/chaps-p-40330020
https://www.benchchem.com/pdf/Essential_Guide_to_Personal_Protective_Equipment_for_Handling_CHAPS_Detergent.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_Personal_Protective_Equipment_for_Handling_CHAPS_Detergent.pdf
https://www.apexbt.com/chaps.html
https://www.chemicalbook.com/msds/CHAPS.pdf
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/product/b3336620?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_Personal_Protective_Equipment_for_Handling_CHAPS_Detergent.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_Personal_Protective_Equipment_for_Handling_CHAPS_Detergent.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_Personal_Protective_Equipment_for_Handling_CHAPS_Detergent.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3336620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Lab Coat: A standard laboratory coat is required to prevent skin contact.[7]

o Respiratory Protection: If adequate ventilation is not available when handling the solid form,
use a NIOSH-approved respirator for dusts.[7]

3.2. Weighing and Solution Preparation
e Don the appropriate PPE as described in section 3.1.

o Perform all weighing operations within a chemical fume hood or a ventilated balance
enclosure to prevent dust inhalation.

e To prepare a solution, slowly add the CHAPS hydrate powder to the appropriate volume of
water or buffer with gentle stirring to dissolve. Avoid vigorous shaking or stirring to prevent
foaming.[7]

3.3. Storage

o Store CHAPS hydrate powder in a tightly closed container in a dry and well-ventilated place.
[3][10]

o« Recommended storage is at room temperature.[5] For stock solutions, storage at -20°C or
-80°C may be recommended for longer-term stability.[11]

3.4. Spill Response

o Solid Spills: In the event of a solid spill, carefully sweep up the material to avoid creating dust
and place it into a suitable, labeled container for disposal.[7]

 Liquid Spills: For liquid spills, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and collect it in a sealed container for disposal.[7]

3.5. Disposal

o All CHAPS waste, whether solid, liquid, or contaminated debris, must be treated as
hazardous chemical waste.[7]

e Do not pour CHAPS solutions down the drain.[7]
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e Collect all waste in clearly labeled, sealed containers designated for chemical waste and

dispose of it according to local, state, and federal regulations.[7]

First-Aid Measures

Table 4: First-Aid Procedures

Exposure Route

First-Aid Measures

If Swallowed

Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth. Immediately make

the victim drink water (two glasses at most).

In Case of Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[2]

In Case of Eye Contact

Rinse cautiously with water for several minutes.
[2] Remove contact lenses, if present and easy
to do.[2] Continue rinsing.[2] If eye irritation

persists, get medical advice/attention.[2]

If Inhaled

Remove person to fresh air and keep
comfortable for breathing.[2] Call a POISON
CENTER or doctor/physician if you feel unwell.

[2]

Fire-Fighting and Accidental Release Measures

Table 5: Fire-Fighting and Accidental Release Procedures
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Aspect

Procedure

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[10]

Specific Hazards from the Chemical

Combustible. Development of hazardous
combustion gases or vapors possible in the
event of a fire, including carbon oxides, nitrogen

oxides (NOx), and sulfur oxides.

Personal Precautions for Accidental Release

Use personal protective equipment.[3] Avoid
dust formation.[3][10] Avoid breathing vapors,
mist, or gas.[10] Ensure adequate ventilation.

[10] Evacuate personnel to safe areas.[10]

Environmental Precautions

Do not let the product enter drains.

Methods for Containment and Cleaning Up

Cover drains. Collect, bind, and pump off spills.
Take up dry. Dispose of properly. Clean up the

affected area. Avoid generation of dusts.

Visualizations
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Caption: Safe Handling and Disposal Workflow for CHAPS Hydrate Powder.
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Caption: Required PPE for Handling CHAPS Hydrate Powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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